Cas no 601-70-7 (1(3H)-Isobenzofuranone,3,3-dichloro-)

• Product Name: 1(3H)-Isobenzofuranone,3,3-dichloro-
• CAS No: 601-70-7
• MF: C₈H₄Cl₂O₂
• MW: 203.02216053009
• CID: 519993
• PubChem ID: 315612
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3,3-dichloro-
• 3,3-dichloro-2-benzofuran-1-one
• 3,3-DICHLORO-ISOBENZOFURAN-1-ONE
• 3,3-dichloro-1-isobenzofuranone
• 3,3-dichlorobenzo<b>furan-2(3H)-one
• 3,3-dichlorophthalide
• 3,3-dichlorphthalid
• phthalidylidene dichloride
• phthaloyl isochloride
• pseudo phthaloyl chloride

• Inchi： 1S/C8H4Cl2O2/c9-8(10)6-4-2-1-3-5(6)7(11)12-8/h1-4H
• InChI Key： CYLNFIBVIQITMU-UHFFFAOYSA-N
• SMILES： ClC1(C2C=CC=CC=2C(=O)O1)Cl

Computed Properties

• Exact Mass: 201.95900
• Monoisotopic Mass: 201.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.55
• Boiling Point: 327.4°C at 760 mmHg
• Flash Point: 153.5°C
• Refractive Index: 1.612
• PSA: 26.30000
• LogP: 2.44490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones